BENGHE Foundational & Exploratory

Check Availability & Pricing

Ethofumesate: A Technical Guide to its
Environmental Fate and Ecotoxicity

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ethofumesate

Cat. No.: B166128

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the environmental fate and
ecotoxicological profile of ethofumesate, a selective pre- and post-emergence herbicide. The
information is compiled to support environmental risk assessment and research activities. All
guantitative data are presented in structured tables for comparative analysis, key experimental
methodologies are detailed, and critical environmental processes are visualized through
diagrams.

Environmental Fate

The environmental fate of ethofumesate is governed by a combination of its physicochemical
properties and its susceptibility to various degradation and transport processes in soil and
water. While not typically persistent, its moderate mobility warrants consideration for potential
off-site transport.

Physicochemical and Mobility Properties

Ethofumesate is a moderately soluble compound with a low potential for volatilization from soll
or water surfaces. Its mobility in soil is moderate to high, influenced primarily by soil organic
carbon content. The Groundwater Ubiquity Score (GUS) of 3.04 indicates a high potential for
leaching.[1]

Table 1: Physicochemical and Mobility Parameters for Ethofumesate

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b166128?utm_src=pdf-interest
https://www.benchchem.com/product/b166128?utm_src=pdf-body
https://www.benchchem.com/product/b166128?utm_src=pdf-body
https://www.benchchem.com/product/b166128?utm_src=pdf-body
https://downloads.regulations.gov/EPA-HQ-OPP-2004-0346-0003/content.pdf
https://www.benchchem.com/product/b166128?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166128?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Parameter

Value

Interpretation/Cond

itions

Source

Water Solubility

53.7 mg/L

at 20°C

[2]

Vapor Pressure

2.2 x 1077 Torr

at 25°C, Non-volatile

[2]

LOg Kow

2.8

[2]

Henry's Law Constant

1.5 x 10—2 atm-m3/mol

Low volatilization

potential

[2]

Moderate to high

KoC 55 - 500 L/kg N

mobility

High leachability
GUS Index 3.04 )

potential
Bioconcentration ” Low potential for

(BCF)

bioconcentration

Degradation Processes

The primary routes of ethofumesate dissipation in the environment are photolysis and

microbial metabolism. It is stable to hydrolysis under typical environmental pH conditions.

o Photodegradation: Ethofumesate degrades relatively quickly in the presence of light, with

half-lives of 28 to 31 hours in water and 165 hours on soil surfaces.

» Biodegradation: Microbial degradation is a key dissipation pathway, though it occurs at a

slower rate. Aerobic metabolism in soil is the major route, with half-lives ranging from 30 to

over 250 days depending on conditions. The herbicide is significantly more persistent under

anaerobic conditions in both soil and aquatic environments.

o Hydrolysis: Ethofumesate is stable to hydrolysis at pH 5, 7, and 9.

Table 2: Degradation Half-Lives (DTso) of Ethofumesate
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Degradation

Pathway Medium Half-Life (DTso) Source
Photolysis Water 28 - 31 hours

Photolysis Soil Surface 165 hours (~7 days)

Aerobic Metabolism Sall 30 - 253 days

Anaerobic Metabolism  Saoill 759 days

Aerobic Metabolism Aquatic Systems 89 - 140 days

Anaerobic Metabolism  Aquatic Systems 1,657 - 2,294 days

Field Dissipation Terrestrial 75 - 150 days

Hydrolysis Water (pH 5, 7, 9) Stable

Environmental Degradation Pathway

Ethofumesate degrades in the environment into several metabolites, with the primary
transformation product in soil being 2,3-dihydro-3,3-dimethyl-2-oxo0-5-benzofuranyl
methanesulfonate (2-keto-ethofumesate). Other known metabolites include ethofumesate-2-
hydroxy and ethofumesate carboxylic acid.
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Microbial 2-Keto-Ethofumesate Microbial
n —Begfadﬂt-uu
Degradation (NC 9607)
Microbial
Ethofumesate Photolysis Ethofumesate-2-hydroxy Degradation Further Degradation
(NC 8493) (e.g., CO2, Bound Residues)

Aerobic Aquatic Microbial
Metabolism Ethofumesate Degradation
P Carboxylic Acid
(NC 20645)
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Predict Environmental Determine Ecotoxicity
Concentration (PEC) Endpoint (e.g., LC50, NOEC)

N

Calculate Risk Quotient (RQ)
RQ = PEC / Endpoint

Compare RQ to
Level of Concern (LOC)

RQ >LOC

Potential Risk Identified Risk is Low / Acceptable

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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